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An In-depth Technical Guide to the Threat Actor UNC3866

Introduction

UNC3866 is a sophisticated and evasive cyber espionage group believed to be linked to China.
[L1213141I516 1 71I81[9][10][11] First identified by Mandiant in 2022, this threat actor has been
active since at least 2021, focusing on long-term intelligence gathering and strategic spying.[1]
[3][5] The "UNC" designation signifies an "uncategorized" or "unclassified" threat group, which
points to a highly agile and sophisticated adversary that actively works to obscure its identity.[2]
[7][12] UNC3866 is known for its meticulous planning, operational caution, and its focus on
establishing deep, persistent access to high-value networks.[2][9]

The group's primary mission is not financial gain but rather sustained intelligence collection.[2]
They have demonstrated a profound understanding of complex systems, particularly network
and virtualization technologies that often lack comprehensive security monitoring.[2][8][13]

Target Scope and Impact

UNC3866 directs its operations against sectors critical to national security and economic
stability. Their activities are geographically focused on the United States and Asia.[2][3][8] In
July 2025, Singapore's government officially acknowledged ongoing attacks by UNC3866
against its critical infrastructure, highlighting the severe and immediate nature of the threat.[1]
[21[4][6][11][12]

Table 1: Targeted Sectors by UNC3866

© 2025 BenchChem. All rights reserved. 1/9 Tech Support


https://www.benchchem.com/product/b15583441?utm_src=pdf-interest
https://www.benchchem.com/product/b15583441?utm_src=pdf-body
https://www.benchchem.com/product/b15583441?utm_src=pdf-body
https://www.txone.com/blog/unmasking-unc3886/
https://cloud-assets.extrahop.com/resources/briefs/extrahop-unc3866-cyber-threat-deep-dive-solution-brief.pdf
https://industrialcyber.co/critical-infrastructure/ot-isac-warns-singapore-critical-infrastructure-of-unc3886-exploiting-zero-days-in-fortinet-vmware-juniper-systems/
https://www.channelnewsasia.com/singapore/cybersecurity-cyberattack-threat-unc3886-country-shanmugam-mha-csa-5271641
https://gbhackers.com/unc3886-hackers-target-singapores-critical-infrastructure/
https://securityaffairs.com/180179/uncategorized/singapore-warns-china-linked-group-unc3886-targets-its-critical-infrastructure.html
https://www.straitstimes.com/singapore/who-is-unc3886-the-group-that-attacked-spores-critical-information-infrastructure
https://cloud.google.com/blog/topics/threat-intelligence/china-nexus-espionage-targets-juniper-routers
https://cloud.google.com/blog/topics/threat-intelligence/uncovering-unc3886-espionage-operations
https://www.scmp.com/week-asia/politics/article/3319055/why-did-singapore-name-cyberthreat-group-unc3886-and-it-linked-china
https://www.channelnewsasia.com/singapore/unc3886-cyber-security-threat-actor-attack-singapore-5245791
https://www.txone.com/blog/unmasking-unc3886/
https://industrialcyber.co/critical-infrastructure/ot-isac-warns-singapore-critical-infrastructure-of-unc3886-exploiting-zero-days-in-fortinet-vmware-juniper-systems/
https://gbhackers.com/unc3886-hackers-target-singapores-critical-infrastructure/
https://cloud-assets.extrahop.com/resources/briefs/extrahop-unc3866-cyber-threat-deep-dive-solution-brief.pdf
https://www.straitstimes.com/singapore/who-is-unc3886-the-group-that-attacked-spores-critical-information-infrastructure
https://www.computerweekly.com/news/366627926/Singapore-under-ongoing-cyber-attack-from-APT-group
https://www.benchchem.com/product/b15583441?utm_src=pdf-body
https://cloud-assets.extrahop.com/resources/briefs/extrahop-unc3866-cyber-threat-deep-dive-solution-brief.pdf
https://cloud.google.com/blog/topics/threat-intelligence/uncovering-unc3886-espionage-operations
https://cloud-assets.extrahop.com/resources/briefs/extrahop-unc3866-cyber-threat-deep-dive-solution-brief.pdf
https://cloud-assets.extrahop.com/resources/briefs/extrahop-unc3866-cyber-threat-deep-dive-solution-brief.pdf
https://cloud.google.com/blog/topics/threat-intelligence/china-nexus-espionage-targets-juniper-routers
https://malpedia.caad.fkie.fraunhofer.de/actor/unc3886
https://www.benchchem.com/product/b15583441?utm_src=pdf-body
https://cloud-assets.extrahop.com/resources/briefs/extrahop-unc3866-cyber-threat-deep-dive-solution-brief.pdf
https://industrialcyber.co/critical-infrastructure/ot-isac-warns-singapore-critical-infrastructure-of-unc3886-exploiting-zero-days-in-fortinet-vmware-juniper-systems/
https://cloud.google.com/blog/topics/threat-intelligence/china-nexus-espionage-targets-juniper-routers
https://www.benchchem.com/product/b15583441?utm_src=pdf-body
https://www.txone.com/blog/unmasking-unc3886/
https://cloud-assets.extrahop.com/resources/briefs/extrahop-unc3866-cyber-threat-deep-dive-solution-brief.pdf
https://www.channelnewsasia.com/singapore/cybersecurity-cyberattack-threat-unc3886-country-shanmugam-mha-csa-5271641
https://securityaffairs.com/180179/uncategorized/singapore-warns-china-linked-group-unc3886-targets-its-critical-infrastructure.html
https://www.channelnewsasia.com/singapore/unc3886-cyber-security-threat-actor-attack-singapore-5245791
https://www.computerweekly.com/news/366627926/Singapore-under-ongoing-cyber-attack-from-APT-group
https://www.benchchem.com/product/b15583441?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15583441?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Sector Description of Interest

A primary focus for intelligence gathering related
Government & Defense ) )
to national security.[2][7][8]

o Targeting of communication infrastructure for
Telecommunications ) ) )
surveillance and data interception.[1][2][3][7]

Technol Gaining access to intellectual property and
echnolo
¥ sensitive corporate data.[2][7][8]

o Pre-positioning for potential disruption of
Energy & Utilities ] )
essential services.[1][3][7]

Accessing sensitive financial data and systems.

Finance
[11[3]
Targeting sensitive health-related information.[1]
Healthcare
[3]
) Gaining insight into and potential control over
Transportation

transportation systems.[1][3]

Core Capabilities and Technical Procedures

UNC3866 is distinguished by its proficiency in exploiting zero-day vulnerabilities—software
flaws for which no patch exists.[2][7] This capability allows them to gain initial access to
otherwise secure networks. They specifically target network devices and virtualization systems,
which are often "blind spots” for traditional security solutions like Endpoint Detection and
Response (EDR).[2][8][13]

Table 2: Exploited Vulnerabilities
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CVEID

Vendor

System/Product

Description

CVE-2025-21590

Juniper

Junos OS

A sophisticated
process injection
technique to bypass

integrity checks.[1][2]

CVE-2023-34048

VMware

vCenter

Enables
unauthenticated
remote command
execution.[1][3][5][9]

CVE-2023-20867

VMware

ESXi/vCenter

Used in conjunction
with other techniques
to facilitate malicious
file transfer and
execution.[1][9][14]

CVE-2022-41328

Fortinet

FortiOS

Exploited to overwrite
legitimate system
binaries and achieve
persistence.[1][3][5][6]
[81[14]

CVE-2022-42475

Fortinet

FortiOS

A zero-day
vulnerability leveraged

for initial access.[1]

Table 3: Malware and Tool Arsenal
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Tool Name

Type

Description

TINYSHELL

Backdoor

A lightweight, Python-based
remote access tool used on
Juniper routers.[3][8][15][16]

REPTILE

Rootkit

A stealthy, open-source Linux
rootkit that operates at the
kernel level to hide files,
processes, and network
activity.[1][15][16][17]

MOPSLED

Backdoor

A shellcode-based modular
backdoor that can
communicate over HTTP or
custom TCP protocols.[1][5][9]

VIRTUALSHINE/PIE

Backdoor

A Python-based backdoor for
file transfers, command
execution, and reverse shells.
[L1[31[5][14]

Custom malware designed to

extract credentials from

CASTLETAP Credential Harvester o
TACACS+ authentication
systems.[1][5][9]

) A tool used for credential

LOOKOVER Credential Harvester )
harvesting.[1][3][5]

Malware that leverages trusted
third-party services like GitHub

RIFLESPINE Backdoor )
and Google Drive for C2.[3][5]
[9]

A custom toolset deployed by

MEDUSA Malware

UNC3866.[1][16][17]

Attack Flow and Logical Relationships

© 2025 BenchChem. All rights reserved.

Tech Support


https://industrialcyber.co/critical-infrastructure/ot-isac-warns-singapore-critical-infrastructure-of-unc3886-exploiting-zero-days-in-fortinet-vmware-juniper-systems/
https://cloud.google.com/blog/topics/threat-intelligence/china-nexus-espionage-targets-juniper-routers
https://www.trendmicro.com/pl_pl/research/25/g/revisiting-unc3886-tactics-to-defend-against-present-risk.html
https://www.trendmicro.com/en_gb/research/25/g/revisiting-unc3886-tactics-to-defend-against-present-risk.html
https://www.txone.com/blog/unmasking-unc3886/
https://www.trendmicro.com/pl_pl/research/25/g/revisiting-unc3886-tactics-to-defend-against-present-risk.html
https://www.trendmicro.com/en_gb/research/25/g/revisiting-unc3886-tactics-to-defend-against-present-risk.html
https://www.trendmicro.com/en/research/25/g/revisiting-unc3886-tactics-to-defend-against-present-risk.html
https://www.txone.com/blog/unmasking-unc3886/
https://gbhackers.com/unc3886-hackers-target-singapores-critical-infrastructure/
https://cloud.google.com/blog/topics/threat-intelligence/uncovering-unc3886-espionage-operations
https://www.txone.com/blog/unmasking-unc3886/
https://industrialcyber.co/critical-infrastructure/ot-isac-warns-singapore-critical-infrastructure-of-unc3886-exploiting-zero-days-in-fortinet-vmware-juniper-systems/
https://gbhackers.com/unc3886-hackers-target-singapores-critical-infrastructure/
https://socprime.com/blog/unc3886-novel-china-nexus-cyber-espionage-threat-actor-exploits-fortinet-vmware-zero-days-custom-malware-for-long-term-spying/
https://www.txone.com/blog/unmasking-unc3886/
https://gbhackers.com/unc3886-hackers-target-singapores-critical-infrastructure/
https://cloud.google.com/blog/topics/threat-intelligence/uncovering-unc3886-espionage-operations
https://www.txone.com/blog/unmasking-unc3886/
https://industrialcyber.co/critical-infrastructure/ot-isac-warns-singapore-critical-infrastructure-of-unc3886-exploiting-zero-days-in-fortinet-vmware-juniper-systems/
https://gbhackers.com/unc3886-hackers-target-singapores-critical-infrastructure/
https://industrialcyber.co/critical-infrastructure/ot-isac-warns-singapore-critical-infrastructure-of-unc3886-exploiting-zero-days-in-fortinet-vmware-juniper-systems/
https://gbhackers.com/unc3886-hackers-target-singapores-critical-infrastructure/
https://cloud.google.com/blog/topics/threat-intelligence/uncovering-unc3886-espionage-operations
https://www.txone.com/blog/unmasking-unc3886/
https://www.trendmicro.com/en_gb/research/25/g/revisiting-unc3886-tactics-to-defend-against-present-risk.html
https://www.trendmicro.com/en/research/25/g/revisiting-unc3886-tactics-to-defend-against-present-risk.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15583441?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

UNC3866 employs a multi-stage attack methodology characterized by stealth, persistence, and
defense evasion. The following diagram illustrates a typical attack sequence.

Click to download full resolution via product page

Caption: High-level attack flow of UNC3866 operations.

Analysis and Detection Methodologies

Due to UNC3866's focus on devices with limited security visibility, detection and analysis
require specialized protocols that go beyond standard endpoint monitoring.

Protocol 1: Network and Virtualization Layer Integrity

Verification

o Objective: To detect unauthorized modifications and malware on network devices and
hypervisors.

o Methodology:

o Firmware and Binary Hashing: Regularly perform integrity checks on the firmware and
critical system binaries of network devices (e.g., routers, firewalls) and hypervisors.
Compare the resulting hashes against vendor-provided manifests.

o Configuration Auditing: Continuously monitor for and audit any changes to device
configurations, paying close attention to logging settings, firewall rules, and user accounts.

o Memory Analysis: On supported devices, perform periodic memory forensics to identify
injected processes or malicious code that would not be visible on the file system.[8]
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o Vendor-Specific Tooling: Utilize specialized tools provided by vendors, such as Juniper's
Malware Removal Tool (JMRT), to scan for known threats and verify device integrity.[1][8]

Protocol 2: Behavioral Anomaly Detection

» Objective: To identify UNC3866 activity by detecting deviations from normal operational
patterns.

o Methodology:

o Network Traffic Analysis: Monitor for unusual traffic patterns, such as communications to
legitimate services like GitHub or Google Drive from servers that do not typically use them,
which may indicate C2 activity.[1][5]

o Credential Usage Monitoring: Scrutinize the usage of privileged credentials, especially for
services like SSH and TACACS+.[5][8][9] Flag anomalous login times, source locations,
and failed login attempts.

o System Call Monitoring: On systems where it is possible, monitor for unusual system calls
or the use of "living-off-the-land" binaries (legitimate system tools used for malicious
purposes).[5][17]

The logical workflow for threat hunting based on these protocols is visualized below.
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Caption: A logical workflow for hunting UNC3866 threats.

Conclusion and Mitigation
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UNC3886 represents a formidable and persistent espionage threat, characterized by its
technical sophistication and focus on evading detection by targeting foundational network and
virtualization infrastructure.[2][3] A multi-layered defense strategy is crucial for mitigation.
Organizations should prioritize immediate patch management for known vulnerabilities.[1]
Comprehensive network visibility, behavioral anomaly detection, and robust integrity verification
of critical devices are essential to counter this threat actor's advanced tactics.[2] Due to the
group's persistence, once detected, thorough remediation and hardening are required to
prevent re-entry.[7]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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